Cas no 104165-94-8 (sodium 2-oxo-4-phenylbutanoate)
104165-94-8 structure
Product Name:sodium 2-oxo-4-phenylbutanoate
CAS No:104165-94-8
MF:C10H9NaO3
MW:200.166434049606
MDL:MFCD27952514
CID:829782
PubChem ID:23684939
Update Time:2026-04-29
sodium 2-oxo-4-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, a-oxo-, sodium salt
- -OXO-4-PHENYLBUTANOIC ACID.SODIUM SALT
- alpha-Oxo-benzenebutanoic acid sodium salt
- alpha-Oxo-4-phenylbutanoic acid sodium salt
- sodium 2-oxo-4-phenylbutanoate
-
- MDL: MFCD27952514
- Inchi: InChI=1S/C10H10O3.Na/c11-9(10(12)13)7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H,12,13);/q;+1/p-1
- InChI Key: KIZSTJRNCSLBOD-UHFFFAOYSA-M
- SMILES: C1=CC=C(C=C1)CCC(=O)C(=O)[O-].[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
sodium 2-oxo-4-phenylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A260189-100g |
Sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 97% | 100g |
$344.0 | 2024-08-02 | |
| Enamine | EN300-243184-0.05g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 0.05g |
$25.0 | 2024-06-19 | |
| Enamine | EN300-243184-0.1g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 0.1g |
$26.0 | 2024-06-19 | |
| Enamine | EN300-243184-0.25g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 0.25g |
$27.0 | 2024-06-19 | |
| Enamine | EN300-243184-0.5g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 0.5g |
$28.0 | 2024-06-19 | |
| Enamine | EN300-243184-1.0g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 1.0g |
$29.0 | 2024-06-19 | |
| Enamine | EN300-243184-2.5g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 2.5g |
$52.0 | 2024-06-19 | |
| Enamine | EN300-243184-5.0g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 5.0g |
$92.0 | 2024-06-19 | |
| Enamine | EN300-243184-10.0g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 95% | 10.0g |
$130.0 | 2024-06-19 | |
| Enamine | EN300-243184-1g |
sodium 2-oxo-4-phenylbutanoate |
104165-94-8 | 1g |
$29.0 | 2023-09-15 |
sodium 2-oxo-4-phenylbutanoate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
104165-94-8 (sodium 2-oxo-4-phenylbutanoate) Related Products
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